Cas no 700871-87-0 (7-bromo-4-iodo-quinoline)

7-bromo-4-iodo-quinoline structure
7-bromo-4-iodo-quinoline structure
Product Name:7-bromo-4-iodo-quinoline
CAS No:700871-87-0
MF:C9H5BrIN
MW:333.95117354393
MDL:MFCD07700251
CID:1016216
PubChem ID:17750593
Update Time:2025-04-20

7-bromo-4-iodo-quinoline Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-4-iodoquinoline
    • AGN-PC-01LRAR
    • AK128461
    • KB-46176
    • Quinoline, 7-bromo-4-iodo-
    • SureCN1195881
    • 7-bromo-4-iodo-quinoline
    • AS-41414
    • AMY26395
    • AKOS016000889
    • A850412
    • CS-0322597
    • GKNVPNDYDHLEFY-UHFFFAOYSA-N
    • SCHEMBL1195881
    • 700871-87-0
    • SB72889
    • MFCD07700251
    • DTXSID00590592
    • DB-341960
    • MDL: MFCD07700251
    • Inchi: 1S/C9H5BrIN/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-5H
    • InChI Key: GKNVPNDYDHLEFY-UHFFFAOYSA-N
    • SMILES: IC1C=CN=C2C=C(C=CC2=1)Br

Computed Properties

  • Exact Mass: 332.86455
  • Monoisotopic Mass: 332.86501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89

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